Cas no 42978-42-7 (6-Benzoyloxymethylbenzo(a)pyrene)

6-Benzoyloxymethylbenzo(a)pyrene structure
42978-42-7 structure
Product Name:6-Benzoyloxymethylbenzo(a)pyrene
CAS No:42978-42-7
MF:C28H18O2
MW:386.441327571869
CID:928611
PubChem ID:39362
Update Time:2025-04-19

6-Benzoyloxymethylbenzo(a)pyrene Chemical and Physical Properties

Names and Identifiers

    • 6-Benzoyloxymethylbenzo(a)pyrene
    • benzo[b]pyren-6-ylmethyl benzoate
    • 42978-42-7
    • DTXSID80195600
    • BENZO(a)PYRENE, 6-BENZOYLOXYMETHYL-
    • 6-BENZOYLOXYMETHYLBENZO[A]PYRENE
    • benzo[a]pyren-6-ylmethyl benzoate
    • BRN 2483705
    • Inchi: 1S/C28H18O2/c29-28(20-7-2-1-3-8-20)30-17-25-22-12-5-4-11-21(22)23-15-13-18-9-6-10-19-14-16-24(25)27(23)26(18)19/h1-16H,17H2
    • InChI Key: MEGZLHDPOVJNPI-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)CC1=C2C=CC=CC2=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

  • Exact Mass: 386.130679813g/mol
  • Monoisotopic Mass: 386.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.0949 (rough estimate)
  • Boiling Point: 472.64°C (rough estimate)
  • Refractive Index: 1.4875 (estimate)
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